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Compound of Interest

Compound Name: 4-Methoxy-7-nitro-indoline

CAS No.: 872975-24-1

Cat. No.: B3161784

Get Quote

Executive Safety Summary
4-Methoxy-7-nitro-indoline (CAS: 872975-24-1) is a pharmacophore scaffold often used in

kinase inhibitor development. As a research chemical with limited specific toxicological data, it

must be handled under the Precautionary Principle.

Based on Structure-Activity Relationship (SAR) analysis of nitro-indoline analogs (e.g., 5-

nitroindoline), this compound should be treated as a suspected mutagen and a high-potency

skin sensitizer. The nitro group introduces potential energetic instability under high heat, and

the indoline core presents oxidation risks.

Immediate Hazard Classifications (Inferred):

Acute Toxicity (Oral/Dermal): Category 3 (Toxic if swallowed or in contact with skin).

Skin/Eye Irritation: Category 2A (Causes serious eye irritation).

Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).
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Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling >10 mg of substance.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Operational Protocols
A. Engineering Controls & Weighing
The Risk: Static electricity is the primary enemy when handling dry organic powders. 4-
Methoxy-7-nitro-indoline is likely a dielectric solid, meaning it accumulates charge, causing

powder to "jump" or disperse unexpectedly.

Environment: All open-vessel handling must occur within a certified Chemical Fume Hood

(Face velocity: 80–100 fpm).

Static Mitigation: Use an ionizing bar or anti-static gun (e.g., Zerostat) on the weighing boat

and spatula before contact.

Balance Hygiene: Place the analytical balance inside the hood or a dedicated powder

enclosure. Do not weigh on an open bench.

B. Solubilization & Reaction Setup
The Risk: Nitro-indolines can be energetic. While 4-methoxy-7-nitro-indoline is not a primary

explosive, it may decompose exothermically if heated with strong acids or oxidizers.
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Solvent Selection: Dissolve in DMSO or DMF for stock solutions. Avoid ethers (THF/Diethyl

ether) if possible, as they can form peroxides that may react with the amine/nitro

functionalities.

Temperature Control: Always add the solid to the solvent, not vice-versa, to control the heat

of solution.

Incompatibility: Strictly segregate from strong oxidizing agents (e.g., nitric acid,

permanganates) and reducing agents (e.g., LiAlH4) unless under controlled reaction

conditions.

Visualized Workflows
Diagram 1: Risk Assessment & PPE Logic
This decision tree guides the researcher through the correct PPE selection based on the

specific task being performed.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Task-based PPE selection logic. Note that solid handling prioritizes respiratory

protection, while liquid handling prioritizes dermal barriers.

Diagram 2: Emergency Spill Response
Immediate actions to take in the event of a containment breach.
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To view exact molar ratios, purification steps, and HRP optimization
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Caption: Protocol for mitigating spills. Wetting dry powder prevents aerosolization, a critical

step for toxic solids.

Disposal & Waste Management
Nitro-aromatics present unique environmental hazards. Do not dispose of down the drain.

Segregation: Collect in a dedicated "Organic Solid - Toxic" or "Organic Liquid -

Halogenated/Non-Halogenated" stream.

Labeling: Clearly mark containers with "Potential Mutagen" and "Nitro-Compound."

Quenching (If Reactive): If the material was used in a reaction with active metals, ensure full

quenching (e.g., with methanol) before placing in the waste drum to prevent pressure

buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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